8-Iodoquinazolin-4(3H)-one
Overview
Description
8-Iodoquinazolin-4(3H)-one is a chemical compound that can be synthesized from 8-aminoquinoline using the Sandmeyer reaction. This reaction is a method used to transform primary aromatic amines into their corresponding aryl halides, in this case, introducing an iodine atom into the quinoline structure. The resulting 8-iodoquinolinium compounds have been studied in different forms, such as the triiodide tetrahydrofuran solvate and the chloride dihydrate .
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of the 8-iodoquinolinium ion is described as almost planar in both the triiodide tetrahydrofuran solvate and the chloride dihydrate forms. This planarity is typical for aromatic cations and is important for the interactions that these ions can form with other molecules. In the case of the triiodide tetrahydrofuran solvate, the triiodide ion is almost linear, which is a characteristic geometry for such anions .
Chemical Reactions Analysis
The 8-iodoquinolinium compounds participate in various intermolecular interactions. For instance, in the triiodide tetrahydrofuran solvate, there are N—H⋯O hydrogen bonds and I⋯I and I⋯H interactions that lead to the formation of sheets oriented parallel to a specific crystal plane. These interactions are crucial for the stability and the crystal packing of the compound. Similarly, in the chloride dihydrate form, hydrogen-bonded chains are formed along a crystal axis via O—H⋯Cl links, and the 8-iodoquinolinium ions are linked to these chains through N—H⋯O hydrogen bonds .
Physical and Chemical Properties Analysis
The physical and chemical properties of 8-iodoquinazolin-4(3H)-one derivatives are influenced by their molecular structure and the intermolecular interactions they can form. The planar structure of the 8-iodoquinolinium ion allows for aromatic π–π stacking, which is observed in the chloride dihydrate where the centroid–centroid distance is 3.624 Å. These stacking interactions, along with the hydrogen bonding, contribute to the compounds' solubility, melting points, and crystal formation. The presence of iodine also affects the reactivity of these compounds, making them suitable for further chemical transformations .
Scientific Research Applications
Synthesis and Biological Activity:
- 8-Iodoquinazolin-4(3H)-one derivatives have been synthesized and evaluated for their biological activities. For instance, El-Hashash et al. (2015) prepared a novel group of these derivatives, demonstrating their potential antifungal activities (El-Hashash et al., 2015). Similarly, Alafeefy et al. (2011) synthesized new derivatives and screened them for antimicrobial activity, finding remarkable broad-spectrum antimicrobial activity in certain compounds (Alafeefy et al., 2011).
Antitumor Properties:
- Research has also delved into the antitumor properties of these compounds. Pérez-Fehrmann et al. (2022) synthesized derivatives of 6-iodo-2-methylquinazolin-4-(3H)-one and found significant cytotoxic activity against various human cancer cell lines, suggesting their potential use in cancer therapy (Pérez-Fehrmann et al., 2022).
Chemical Synthesis Techniques:
- The preparation and synthetic pathways of 8-Iodoquinazolin-4(3H)-one derivatives have been a focus of research. Barlaam et al. (2012) reported a successful SNAr reaction directly at the unactivated C-6 position of the quinazolin-4(3H)-one nucleus, highlighting advancements in chemical synthesis techniques (Barlaam et al., 2012).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
8-iodo-3H-quinazolin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5IN2O/c9-6-3-1-2-5-7(6)10-4-11-8(5)12/h1-4H,(H,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCDKMEWIBQJRGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)I)N=CNC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00506234 | |
Record name | 8-Iodoquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00506234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Iodoquinazolin-4(3H)-one | |
CAS RN |
77150-36-8 | |
Record name | 8-Iodo-4(3H)-quinazolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77150-36-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Iodoquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00506234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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